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Compound of Interest

Compound Name: Boc-C2-NH2

Cat. No.: B091818 Get Quote

An In-depth Technical Guide to tert-Butyl (2-aminoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl (2-aminoethyl)carbamate, a key building block in organic synthesis, is particularly

valuable in the fields of medicinal chemistry and drug development. Its bifunctional nature,

featuring a primary amine and a Boc-protected amine, allows for selective chemical

modifications, making it an essential reagent in the construction of complex molecular

architectures, including peptide synthesis and the development of Proteolysis Targeting

Chimeras (PROTACs). This guide provides a comprehensive overview of its chemical

properties, suppliers, synthesis protocols, and safety information.

CAS Number
The Chemical Abstracts Service (CAS) registry number for tert-Butyl (2-aminoethyl)carbamate

is 57260-73-8.[1][2][3][4][5]

Chemical Properties
This section summarizes the key chemical and physical properties of tert-Butyl (2-

aminoethyl)carbamate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b091818?utm_src=pdf-interest
https://www.smolecule.com/products/s984481
https://www.benchchem.com/pdf/Technical_Guide_tert_Butyl_2_benzylamino_ethyl_carbamate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3166020.htm
https://www.benchchem.com/pdf/Synthesis_of_tert_Butyl_2_benzylamino_ethyl_carbamate_A_Technical_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC389900050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₁₆N₂O₂

Molecular Weight 160.21 g/mol [1][2][6]

Appearance Colorless to light yellow clear liquid[5]

Boiling Point 72-80 °C at 0.1 mmHg[2][6]

Density 1.012 g/mL at 20 °C[2][6]

Refractive Index n20/D 1.458 (lit.)[6]

SMILES NCCNC(OC(C)(C)C)=O[2][6]

InChI Key AOCSUUGBCMTKJH-UHFFFAOYSA-N[2][6]

Suppliers
tert-Butyl (2-aminoethyl)carbamate is commercially available from a variety of chemical

suppliers. The following table lists some of the major suppliers.

Supplier Website

Sigma-Aldrich --INVALID-LINK--

Santa Cruz Biotechnology --INVALID-LINK--

Clearsynth --INVALID-LINK--

Oakwood Chemical --INVALID-LINK--

Cymit Química S.L. --INVALID-LINK--

AK Scientific, Inc. --INVALID-LINK--

Fisher Scientific --INVALID-LINK--

Synthesis and Experimental Protocols
The most common method for the synthesis of tert-Butyl (2-aminoethyl)carbamate is the

selective mono-Boc protection of ethylenediamine. This can be achieved using di-tert-butyl
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dicarbonate (Boc₂O).

Protocol 1: Mono-Boc Protection of Ethylenediamine
This protocol details a common laboratory-scale synthesis of tert-Butyl (2-

aminoethyl)carbamate.

Materials:

Ethylenediamine

Di-tert-butyl dicarbonate (Boc₂O)

Dioxane

Water

Magnesium oxide (MgO)

Diethyl ether

Procedure:

In a reaction vessel, prepare a mixture of a large excess of ethylenediamine, dioxane, water,

and magnesium oxide.

Stir the mixture vigorously at room temperature under an inert atmosphere (e.g., argon).

Slowly add a solution of di-tert-butyl dicarbonate in dioxane to the mixture dropwise over a

period of 20-30 minutes.

Continue stirring the reaction mixture at room temperature for 16-24 hours.

Upon completion, filter the reaction mixture to remove solids.

Concentrate the filtrate under reduced pressure to obtain a crude residue.

Extract the residue multiple times with hot diethyl ether.
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Combine the ether extracts and concentrate under reduced pressure to yield tert-butyl (2-

aminoethyl)carbamate as an oil.

The product can be further purified by vacuum distillation.[2]

Reactants

Reaction Workup Product

Ethylenediamine

Mix and Stir (16-24h)

Di-tert-butyl dicarbonate (Boc₂O)

Dioxane, Water

Magnesium oxide (MgO)

Filter Concentrate Extract with Diethyl Ether Concentrate tert-Butyl (2-aminoethyl)carbamate

Click to download full resolution via product page

Synthesis workflow for tert-Butyl (2-aminoethyl)carbamate.

Applications in Synthesis
The presence of both a free primary amine and a protected primary amine makes tert-Butyl (2-

aminoethyl)carbamate a versatile building block for the synthesis of more complex molecules.

The Boc protecting group is stable under a variety of conditions but can be easily removed with

acid, allowing for sequential and site-selective reactions.

Use in Peptide Synthesis
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In solid-phase peptide synthesis (SPPS), the Boc group is a common Nα-protecting group.[7]

[8][9] The free primary amine of tert-Butyl (2-aminoethyl)carbamate can be coupled to the C-

terminus of a growing peptide chain. Subsequently, the Boc group can be removed under

acidic conditions to reveal a new primary amine, ready for the next coupling reaction. This

allows for the incorporation of an ethylenediamine linker into a peptide sequence.

Resin-Bound Peptide

Coupling Reaction

tert-Butyl (2-aminoethyl)carbamate

Resin-Bound Peptide with Boc-protected Linker

Acidic Deprotection (e.g., TFA)

Resin-Bound Peptide with Free Amine Linker

Ready for Next Coupling

Click to download full resolution via product page

Logic diagram for using the carbamate in peptide synthesis.

Use in PROTAC Synthesis
PROTACs are heterobifunctional molecules that induce the degradation of specific proteins.

They consist of a ligand for the target protein, a ligand for an E3 ubiquitin ligase, and a linker

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.peptide2.com/peptide_synthesis_overview.php
https://www.peptide.com/custdocs/aapptec%20synthesis%20guide%202-0%20(2).pdf
https://www.biosynth.com/uploads/Brochures/Product%20Guides/Synthetic%20chemistry/Protecting%20groups%20in%20peptide%20synthesis/Protecting%20Groups%20in%20Peptide%20Synthesis.pdf
https://www.benchchem.com/product/b091818?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


connecting them. tert-Butyl (2-aminoethyl)carbamate is a useful building block for constructing

these linkers. The free amine can be reacted with one of the ligands, and after deprotection of

the Boc group, the newly revealed amine can be coupled to the second ligand.

Safety Information
tert-Butyl (2-aminoethyl)carbamate is classified as a hazardous substance and should be

handled with appropriate safety precautions.

Hazard Statements:

Causes severe skin burns and eye damage.[5][10]

May cause respiratory irritation.[11]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[5][10]

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

Use only outdoors or in a well-ventilated area.[11]

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[5]

If on skin (or hair), take off immediately all contaminated clothing. Rinse skin with

water/shower.[5]

Store locked up in a well-ventilated place.[5]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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